Cas no 949492-88-0 (2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride)

• Product Name: 2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride
• CAS No: 949492-88-0
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• CID: 5823807
• PubChem ID: 67010725
• Update Time: 2025-06-08

2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3492410978
• SCHEMBL1375897
• EN300-7764548
• 2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride
• 2-(2-methyl-1H-imidazol-5-yl)acetic acid;hydrochloride
• VPHDJPNUDFVHIE-UHFFFAOYSA-N
• 949492-88-0

• Inchi： 1S/C6H8N2O2.ClH/c1-4-7-3-5(8-4)2-6(9)10;/h3H,2H2,1H3,(H,7,8)(H,9,10);1H
• InChI Key： VPHDJPNUDFVHIE-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1=CN=C(C)N1)=O

Computed Properties

• Exact Mass: 176.0352552g/mol
• Monoisotopic Mass: 176.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride

Recent Advances in the Study of 2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride (CAS: 949492-88-0)

2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride (CAS: 949492-88-0) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole acetic acid derivative structure, has been explored for its potential applications in drug development, particularly in the modulation of biological pathways and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride has been optimized in recent years to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These advancements in synthetic methodologies have facilitated its use in preclinical studies, where its pharmacokinetic and pharmacodynamic profiles are being rigorously evaluated.

Pharmacological studies have revealed that 2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride exhibits notable bioactivity, particularly in the context of enzyme inhibition. Research indicates that this compound may serve as a potent inhibitor of specific enzymes involved in inflammatory and metabolic pathways. For instance, recent findings suggest its potential in targeting enzymes like histidine decarboxylase, which plays a critical role in histamine production. This property positions the compound as a candidate for the development of anti-inflammatory and anti-allergic therapeutics.

In addition to its enzyme inhibitory effects, 2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride has shown promise in modulating receptor activity. Preliminary in vitro and in vivo studies have demonstrated its ability to interact with certain G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction and cellular communication. These interactions could pave the way for its application in treating disorders related to neurotransmitter dysregulation, such as anxiety and depression.

The therapeutic potential of 2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride extends to its anti-cancer properties. Recent research has explored its role in inducing apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to disrupt cellular proliferation and promote programmed cell death has been attributed to its interaction with key apoptotic pathways, making it a valuable subject for further investigation in oncology.

Despite these promising findings, challenges remain in the clinical translation of 2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride. Issues such as bioavailability, toxicity, and formulation stability need to be addressed to ensure its efficacy and safety in human trials. Ongoing research is focused on optimizing its delivery systems, including nanoparticle-based carriers, to enhance its therapeutic index and reduce adverse effects.

In conclusion, 2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride (CAS: 949492-88-0) represents a compound with significant potential in chemical biology and pharmaceutical research. Its diverse pharmacological activities, ranging from enzyme inhibition to receptor modulation and anti-cancer effects, highlight its versatility as a therapeutic agent. Continued research and development efforts are essential to overcome existing challenges and unlock its full clinical potential.